8-methoxy-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-methoxy-3-(3-methoxyphenyl)-1-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C24H19N3O2/c1-28-18-10-6-7-16(13-18)23-21-15-25-22-12-11-19(29-2)14-20(22)24(21)27(26-23)17-8-4-3-5-9-17/h3-15H,1-2H3
• InChI Key: SZHIUHRXHWIIGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=CC=C4)C5=CC(=CC=C5)OC
• Molecular Formula: C24H19N3O2
• Molecular Weight: 381.4 g/mol

Description

The compound “8-methoxy-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline” is a quinoline-based heterocyclic derivative. Quinoline is a well-known nitrogenous tertiary base containing a hetero nucleus with the chemical formula C9H7N. It is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol. Quinoline derivatives have been used since ancient times.

Synthesis Analysis

The synthesis of quinoline-based heterocyclic derivatives often involves microwave-assisted synthesis, providing enhanced reaction rates and improved yields compared to conventional methods. A series of novel pyrazolo[3,4-b]-quinoline with N-alkyl derivatives were designed and synthesized in a simple route by treating 2-chloroquinoline derivative with phenylhydrazine in the presence of 1-pentanol followed by N-alkylation in the presence of sodium carbonate.

Molecular Structure Analysis

The molecular structure of “8-methoxy-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline” is characterized by the presence of methoxy and methylphenyl groups. The IUPAC Standard InChI for a similar compound, 8-Methoxyquinoline, is InChI=1S/C10H9NO/c1-12-9-6-2-4-8-5-3-7-11-10 (8)9/h2-7H,1H3.

Chemical Reactions Analysis

The chemical reactivity of pyrazolo [4,3-c]quinoline derivatives is influenced by their unique structural features, including the presence of methoxy and methylphenyl groups. The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines which upon substitution yielded the final compound with good yield under tetrahydrofuran solvent medium.

Scientific Research Applications

Antimalarial Activity

• MPQ and its derivatives have shown promising antimalarial activity. .
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Transition Metal-Catalyzed Reactions

• MPQ can serve as a ligand or substrate in transition metal-catalyzed reactions. .
• SM coupling is widely used for carbon–carbon bond formation due to its mild conditions and functional group tolerance. .

Industrial and Synthetic Organic Chemistry

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Antibacterial Activity

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Future Directions

The future directions for “8-methoxy-3-(3-methoxyphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline” could involve further modifications of the quinoline scaffold by inserting other heterocycle moieties such as triazole and thiadiazole leading to enhance the bioactivity of these synthesized compounds. This could lead to the development of less toxic and more potent quinolinyl-pyrazoles for the treatment of various health threats.

Mechanism of Action

Target of Action

Quinoline-based compounds have been known to exhibit a wide range of biological activities . They are often used as scaffolds in drug discovery, playing a significant role in medicinal chemistry .

Mode of Action

For instance, some quinoline derivatives have been found to inhibit c-MET, a protein kinase, resulting in tumor growth inhibition .

Biochemical Pathways

For example, some quinoline derivatives have been reported to exhibit antimalarial activities, suggesting their involvement in pathways related to the life cycle of Plasmodium species .

Pharmacokinetics

The pharmacokinetic properties of quinoline derivatives can vary widely, influencing their bioavailability and therapeutic potential .

Result of Action

Some quinoline derivatives have been reported to exhibit potent in vitro antimalarial activity and tumor growth inhibition , suggesting that they may have similar effects.

Action Environment

The synthesis and functionalization of quinoline derivatives can be influenced by various factors, including reaction conditions and the presence of catalysts .